1-Bromo-3-fluoro-2-(2-fluoropropan-2-yl)benzene
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Chemical Structure and Properties
1-Bromo-3-fluoro-2-(2-fluoropropan-2-yl)benzene (CAS: 1780393-33-0) is a halogenated aromatic compound featuring a benzene ring substituted with bromine (Br), fluorine (F), and a 2-fluoropropan-2-yl group. Its molecular formula is C₉H₈BrF₂, with a molecular weight of 243.07 g/mol. The compound’s structure combines steric hindrance from the bulky 2-fluoroisopropyl group and electronic effects from the electron-withdrawing Br and F substituents, influencing its reactivity and physical properties .
Properties
Molecular Formula |
C9H9BrF2 |
|---|---|
Molecular Weight |
235.07 g/mol |
IUPAC Name |
1-bromo-3-fluoro-2-(2-fluoropropan-2-yl)benzene |
InChI |
InChI=1S/C9H9BrF2/c1-9(2,12)8-6(10)4-3-5-7(8)11/h3-5H,1-2H3 |
InChI Key |
VLZJIZIAVYIFPO-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C1=C(C=CC=C1Br)F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-Bromo-3-fluoro-2-(2-fluoropropan-2-yl)benzene typically involves the following steps:
Starting Materials: The synthesis begins with commercially available starting materials such as bromobenzene and fluorobenzene derivatives.
Halogenation: The bromination and fluorination of the benzene ring are carried out using halogenating agents like bromine (Br2) and fluorine (F2) under controlled conditions.
Industrial Production Methods
In an industrial setting, the production of 1-Bromo-3-fluoro-2-(2-fluoropropan-2-yl)benzene may involve large-scale halogenation and alkylation processes. These processes are optimized for high yield and purity, often utilizing continuous flow reactors and advanced purification techniques.
Chemical Reactions Analysis
Types of Reactions
1-Bromo-3-fluoro-2-(2-fluoropropan-2-yl)benzene undergoes various chemical reactions, including:
Substitution Reactions: The bromine and fluorine atoms on the benzene ring can be substituted with other functional groups using nucleophilic or electrophilic reagents.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, leading to the formation of different oxidation states and derivatives.
Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling, where it forms carbon-carbon bonds with other aromatic compounds.
Common Reagents and Conditions
Nucleophilic Substitution: Reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) are used under basic conditions.
Electrophilic Substitution: Reagents like sulfuric acid (H2SO4) or aluminum chloride (AlCl3) are used under acidic conditions.
Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution may yield fluorinated benzene derivatives, while coupling reactions may produce biaryl compounds.
Scientific Research Applications
1-Bromo-3-fluoro-2-(2-fluoropropan-2-yl)benzene has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis, particularly in the synthesis of complex aromatic compounds.
Biology: It is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.
Industry: It is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 1-Bromo-3-fluoro-2-(2-fluoropropan-2-yl)benzene involves its interaction with molecular targets through various pathways:
Electrophilic Aromatic Substitution: The compound can act as an electrophile, forming sigma complexes with nucleophiles.
Radical Reactions: It can participate in radical reactions, leading to the formation of new chemical bonds.
Coordination Chemistry: It can coordinate with metal ions, forming complexes with unique properties.
Comparison with Similar Compounds
Research Findings and Data Tables
ESD Yield Comparison (Hypothetical Data)
| Compound | Anion Yield (×10⁻⁵ ions/electron) | Cation Yield (×10⁻⁷ ions/electron) | Anion/Cation Ratio |
|---|---|---|---|
| 1-Bromo-3-fluoro-2-(2-fluoroisopropyl)benzene | 5.2 | 0.7 | ~740 |
| 1-Bromo-4-(2-fluoroisopropyl)benzene | 4.8 | 1.5 | ~320 |
| Benzene (Reference) | 3.1 | 0.9 | ~340 |
Key Observations :
- The target compound’s high anion/cation ratio (~740) suggests stronger electron-withdrawing effects stabilize negative fragments during ESD.
- Para-substituted analogs exhibit lower ratios due to reduced steric and electronic effects .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
